Cas no 312307-54-3 (3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-)
312307-54-3 structure
Product Name:3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-
CAS No:312307-54-3
MF:C12H9FN2O
MW:216.211066007614
CID:1446404
Update Time:2024-08-25
3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-
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- Inchi: 1S/C12H9FN2O/c1-7-10(6-14)12(15)16-11(7)8-2-4-9(13)5-3-8/h2-5H,15H2,1H3
- InChI Key: XVEOZQQMYQTCHV-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(F)C=C2)=C(C)C(C#N)=C1N
Computed Properties
- Exact Mass: 216.06997
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 359.7±42.0 °C(Predicted)
- PSA: 62.95
- pka: -1.80±0.10(Predicted)
3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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